Cas no 1406889-83-5 (1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine)
1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3H-Imidazo[4,5-b]pyridine-2-methanamine, 3-ethyl-α-[2-(methylthio)ethyl]-
- 1-(3-Ethyl-3h-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine
- 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine
-
- Inchi: 1S/C12H18N4S/c1-3-16-11(9(13)6-8-17-2)15-10-5-4-7-14-12(10)16/h4-5,7,9H,3,6,8,13H2,1-2H3
- InChI Key: QISXGYYDQAANPY-UHFFFAOYSA-N
- SMILES: C(N1C(=NC2=CC=CN=C12)C(N)CCSC)C
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 437.3±45.0 °C(Predicted)
- pka: 7.60±0.35(Predicted)
1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E125641-100mg |
1-(3-Ethyl-3h-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine |
1406889-83-5 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E125641-500mg |
1-(3-Ethyl-3h-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine |
1406889-83-5 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E125641-1g |
1-(3-Ethyl-3h-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine |
1406889-83-5 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F1907-1651-0.25g |
1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine |
1406889-83-5 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-1651-0.5g |
1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine |
1406889-83-5 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-1651-1g |
1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine |
1406889-83-5 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-1651-2.5g |
1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine |
1406889-83-5 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-1651-5g |
1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine |
1406889-83-5 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-1651-10g |
1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine |
1406889-83-5 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine
Recent Advances in the Study of 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine (CAS: 1406889-83-5)
The compound 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine (CAS: 1406889-83-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its imidazopyridine core and methylthio-propylamine side chain, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and optimization of 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity for various biological targets, including kinases and G-protein-coupled receptors (GPCRs). Preliminary results suggest that this molecule exhibits promising inhibitory activity against specific kinase isoforms, which could have implications for the treatment of cancer and inflammatory diseases.
In vitro and in vivo studies have further explored the compound's pharmacokinetic and pharmacodynamic profiles. One notable study demonstrated that 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine exhibits favorable metabolic stability and low cytotoxicity, making it a viable candidate for further drug development. Additionally, the compound's ability to cross the blood-brain barrier has sparked interest in its potential application for neurological disorders, although further validation is required.
The mechanism of action of 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine has been investigated using a combination of biochemical assays and structural biology techniques. X-ray crystallography and NMR spectroscopy have provided insights into the compound's interaction with its putative targets, revealing key structural motifs that contribute to its binding affinity. These findings have informed the design of derivatives with improved potency and selectivity.
Despite these promising advancements, challenges remain in the development of 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine as a therapeutic agent. Issues such as off-target effects and potential drug-drug interactions need to be addressed through rigorous preclinical testing. Future research directions may include the exploration of combination therapies and the development of prodrug formulations to enhance the compound's therapeutic index.
In conclusion, 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity profile warrant further investigation, particularly in the context of targeted therapy for complex diseases. Continued collaboration between chemists, biologists, and clinicians will be essential to translate these findings into clinical applications.
1406889-83-5 (1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)